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Compound of Interest

Compound Name: PD 174265

Cat. No.: B15615081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of PD 174265, a potent and

selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This

document details its mechanism of action, summarizes key quantitative data, provides detailed

experimental protocols for its characterization, and visualizes relevant biological pathways and

experimental workflows.

Core Compound Information
PD 174265 is a cell-permeable and reversible ATP-competitive inhibitor of EGFR tyrosine

kinase activity.[1] Its reversible nature makes it a valuable tool for in vitro studies, particularly in

comparison to irreversible EGFR inhibitors.[2]
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Property Value

IUPAC Name
N-[4-[(3-bromophenyl)amino]-6-quinazolinyl]-

propanamide

Synonyms
PD174265, 4-[(3-Bromophenyl)amino]-6-

propionylamidoquinazoline[1]

CAS Number 216163-53-0

Molecular Formula C₁₇H₁₅BrN₄O

Molecular Weight 371.23 g/mol [1]

Purity ≥97% (HPLC)[1]

Solubility Soluble in DMSO to 200 mg/mL[1]

Storage Store at -20°C

Mechanism of Action and Biological Activity
PD 174265 exerts its biological effect by selectively targeting the ATP-binding site of the EGFR

kinase domain. This competitive inhibition prevents the autophosphorylation of the receptor, a

critical step in the activation of downstream signaling pathways that drive cell proliferation,

survival, and differentiation.

EGFR Signaling Pathway and Inhibition
The binding of ligands, such as Epidermal Growth Factor (EGF), to EGFR induces receptor

dimerization and subsequent autophosphorylation of tyrosine residues in the intracellular

domain. These phosphorylated sites serve as docking platforms for adaptor proteins that

activate key downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and

the PI3K-AKT-mTOR pathways. PD 174265 blocks this initial phosphorylation event, thereby

inhibiting the entire downstream signaling cascade.
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Figure 1: EGFR Signaling Pathway and Point of Inhibition by PD 174265.

Quantitative Biological Data
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The following table summarizes the key inhibitory concentrations (IC₅₀) of PD 174265.

Target/Process Assay Type IC₅₀ Value Reference

EGFR Tyrosine

Kinase

Biochemical Kinase

Assay
0.45 nM (450 pM) [1]

EGF-induced Tyrosine

Phosphorylation
Cell-based Assay 39 nM [2]

Heregulin-induced

Tyrosine

Phosphorylation

Cell-based Assay 220 nM [2]

Experimental Protocols
This section provides detailed methodologies for the characterization of PD 174265.

In Vitro EGFR Kinase Inhibition Assay (ADP-Glo™
Format)
This assay quantifies the enzymatic activity of EGFR by measuring the amount of ADP

produced, which is then converted to a luminescent signal.
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In Vitro Kinase Assay Workflow
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Figure 2: Workflow for an in vitro EGFR kinase inhibition assay.

Materials:
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Recombinant human EGFR kinase

Kinase substrate (e.g., Poly(Glu, Tyr) 4:1)

ATP

PD 174265

Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 2 mM MnCl₂, 50 μM

DTT)

ADP-Glo™ Kinase Assay Kit (Promega)

384-well white plates

Procedure:

Prepare serial dilutions of PD 174265 in kinase buffer.

In a 384-well plate, add 1 µL of the inhibitor dilutions or vehicle control (e.g., 5% DMSO).

Add 2 µL of EGFR enzyme solution.

Initiate the reaction by adding 2 µL of the substrate/ATP mixture.

Incubate the plate at room temperature for 60 minutes.

Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

Incubate at room temperature for 40 minutes.

Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent

signal.

Incubate at room temperature for 30 minutes.

Read the luminescence using a plate reader.
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Calculate the percent inhibition for each concentration and determine the IC₅₀ value using a

dose-response curve.

Cell-Based EGFR Phosphorylation Assay (Western Blot)
This method assesses the ability of PD 174265 to inhibit EGFR autophosphorylation in a

cellular context.

Materials:

EGFR-overexpressing cell line (e.g., A431)

Cell culture medium (e.g., DMEM with 10% FBS)

Serum-free medium

PD 174265

Recombinant human EGF

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies: anti-phospho-EGFR (e.g., Tyr1068), anti-total EGFR

HRP-conjugated secondary antibody

ECL Western Blotting Substrate

Procedure:

Seed A431 cells in 6-well plates and allow them to adhere.
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Serum-starve the cells for 12-24 hours.

Pre-treat the cells with various concentrations of PD 174265 or vehicle control for 2 hours.

Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C.

Wash the cells with ice-cold PBS and lyse them.

Determine the protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the anti-phospho-EGFR primary antibody overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the chemiluminescent signal using an imaging system.

Strip the membrane and re-probe with the anti-total EGFR antibody to confirm equal protein

loading.

Quantify the band intensities to determine the inhibition of EGFR phosphorylation.

Kinase Selectivity, In Vivo Efficacy, and Synthesis
Kinase Selectivity Profiling
While PD 174265 is reported to be a selective EGFR inhibitor, a comprehensive selectivity

profile against a broad panel of kinases is not readily available in the public domain. Typically,

the selectivity of a kinase inhibitor is determined by screening it against a large number of

purified kinases (e.g., using the radiometric HotSpot™ assay or the ADP-Glo™ assay) at a

fixed concentration, followed by IC₅₀ determination for any kinases that show significant

inhibition. A highly selective inhibitor will exhibit a much lower IC₅₀ for its primary target

compared to other kinases. One study noted that PD 174265 is found to be a highly selective

compound by several selectivity metrics.[3]
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In Vivo Efficacy in Xenograft Models
Although described as active in vivo, specific public data on the efficacy of PD 174265 in

animal models is limited. A standard approach to evaluate the in vivo anti-tumor activity of an

EGFR inhibitor involves the use of xenograft models.

General Xenograft Model Workflow
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Figure 3: A typical experimental workflow for in vivo efficacy studies.

This involves implanting human tumor cells that overexpress EGFR (e.g., A431) into

immunocompromised mice. Once tumors are established, the mice are treated with the

inhibitor, and tumor growth is monitored over time and compared to a vehicle-treated control

group. Key endpoints include tumor growth inhibition (TGI) and, in some cases, tumor

regression.

Pharmacokinetic studies in animal models are also crucial to determine the drug's absorption,

distribution, metabolism, and excretion (ADME) profile, which informs dosing regimens for

efficacy studies. For instance, studies with the first-generation EGFR inhibitor gefitinib in mice

have shown rapid oral absorption with a half-life of 2.6-3.8 hours and an oral bioavailability of

53%.[4]

Chemical Synthesis
A specific, detailed synthesis protocol for PD 174265 is not widely published. However, the

general synthesis of 4-anilinoquinazoline derivatives is well-documented. A common synthetic

route involves the initial formation of a 4-chloro-6-nitroquinazoline intermediate, followed by

nucleophilic substitution with the appropriate aniline. The nitro group is then reduced to an

amine, which can be subsequently acylated to introduce the propanamide side chain.

Conclusion
PD 174265 is a potent, selective, and reversible inhibitor of EGFR tyrosine kinase. Its well-

defined in vitro activity and cell permeability make it a valuable research tool for studying EGFR

signaling and for comparison with other classes of EGFR inhibitors. The experimental protocols

outlined in this guide provide a framework for the comprehensive evaluation of this and similar

compounds. Further studies to fully characterize its kinase selectivity profile and in vivo efficacy

would be beneficial to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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